Cas no 1493524-98-3 ({1-2-(propan-2-yloxy)ethylcyclopropyl}methanol)

• Product Name: {1-2-(propan-2-yloxy)ethylcyclopropyl}methanol
• CAS No: 1493524-98-3
• MF: C₉H₁₈O₂
• MW: 158.238023281097
• CID: 6280976
• PubChem ID: 66024120
• Update Time: 2025-10-28

{1-2-(propan-2-yloxy)ethylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-2-(propan-2-yloxy)ethylcyclopropyl}methanol
• CS-0354922
• AKOS015366463
• 1493524-98-3
• EN300-1831242
• {1-[2-(propan-2-yloxy)ethyl]cyclopropyl}methanol
• (1-(2-Isopropoxyethyl)cyclopropyl)methanol

• Inchi： 1S/C9H18O2/c1-8(2)11-6-5-9(7-10)3-4-9/h8,10H,3-7H2,1-2H3
• InChI Key： UXWPOUYUDSAXJE-UHFFFAOYSA-N
• SMILES： OCC1(CCOC(C)C)CC1

Computed Properties

• Exact Mass: 158.130679813g/mol
• Monoisotopic Mass: 158.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on {1-2-(propan-2-yloxy)ethylcyclopropyl}methanol

The Chemistry and Applications of {1-2-(propan-2-yloxy)ethylcyclopropyl}methanol (CAS No. 1493524-98-3)

The compound {1-2-(propan-2-yloxy)ethylcyclopropyl}methanol, identified by the CAS registry number 1493524-98-3, is a unique organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its cyclopropyl ring, which is a three-membered ring structure known for its high strain energy and reactivity. The presence of the propan-2-yloxy group further enhances its functional diversity, making it a valuable substrate for further chemical modifications.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug discovery and development. The strained nature of the cyclopropane ring allows for unique interactions with biological targets, potentially leading to novel therapeutic agents. For instance, researchers have explored the use of {1-2-(propan-2-yloxy)ethylcyclopropyl}methanol as a precursor in the synthesis of bioactive molecules with anti-inflammatory and antitumor properties. These findings underscore the compound's potential in the field of medicinal chemistry.

In addition to its role in drug development, {1-2-(propan-2-yloxy)ethylcyclopropyl}methanol has shown promise in materials science. Its ability to undergo various chemical transformations, such as oxidation and substitution reactions, makes it a versatile building block for constructing complex molecular architectures. Recent advancements in catalytic methodologies have enabled more efficient syntheses of this compound, reducing production costs and improving scalability.

The synthesis of {1-2-(propan-2-yloxy)ethylcyclopropyl}methanol typically involves multi-step processes that combine principles from organic synthesis and catalysis. One common approach involves the alkylation of cyclopropane derivatives followed by hydroxylation to introduce the methanol group. The use of transition metal catalysts has significantly enhanced the efficiency of these reactions, allowing for higher yields and better control over stereochemistry.

From an environmental perspective, there is growing interest in understanding the degradation pathways of {1-2-(propan-2-yloxy)ethylcyclopropyl}methanol under various conditions. Recent research has focused on its biodegradation potential and its impact on aquatic ecosystems. These studies are crucial for assessing the compound's safety profile and ensuring its responsible use in industrial applications.

In conclusion, {1-2-(propan-2-yloxy)ethylcyclopropyl}methanol (CAS No. 1493524-98-3) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool in drug discovery, materials science, and environmental chemistry. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.